Cas no 99513-17-4 (5-bromo-1,2-dimethyl-1H-1,3-benzodiazole)

• Product Name: 5-bromo-1,2-dimethyl-1H-1,3-benzodiazole
• CAS No: 99513-17-4
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• MDL: MFCD16250432
• CID: 3038484
• PubChem ID: 18379590
• Update Time: 2024-10-25

5-bromo-1,2-dimethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,2-dimethyl-1,3-benzodiazole
• 5-bromo-1,2-dimethyl-1H-benzo[d]imidazole
• 5-bromo-1,2-dimethylbenzimidazole
• 1H-Benzimidazole, 5-bromo-1,2-dimethyl-
• TQP0197
• 5-bromo-1,2-dimethyl-1H-benzimidazole
• 5-bromo-1,2-dimethyl-1H-1,3-benzodiazole
• Z2719319145
• 99513-17-4
• MFCD16250432
• SY200373
• AKOS022799259
• ZDA51317
• CS-0152754
• EN300-206808
• DB-107353
• SCHEMBL958660
• AS-35874
• Z1269210837
• KXQPLXMYJLKDMW-UHFFFAOYSA-N

• MDL： MFCD16250432
• Inchi： 1S/C9H9BrN2/c1-6-11-8-5-7(10)3-4-9(8)12(6)2/h3-5H,1-2H3
• InChI Key： KXQPLXMYJLKDMW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C)N2C

Computed Properties

• Exact Mass: 223.99491 g/mol
• Monoisotopic Mass: 223.99491 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8
• Molecular Weight: 225.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles